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Compound of Interest

Compound Name: 2-Cyclobutyl-5-methoxyphenol

Cat. No.: B13934364

Get Quote

Executive Summary
2-Cyclobutyl-5-methoxyphenol is a non-catalog, high-value intermediate. It is rarely available

as an off-the-shelf stock item from major distributors. Researchers requiring this compound for

drug discovery (specifically for modulating metabolic stability via the cyclobutyl motif) face a

"Make vs. Buy" decision.

Commercial Status:Custom Synthesis Only. No direct stock available from major catalogs

(Sigma, Fisher, Enamine).

Recommended Strategy:In-house Synthesis. The compound can be synthesized in 2-3 steps

using commercially available precursors.

Estimated Cost of Goods (1g scale): ~$350 USD (if precursors are purchased in research

quantities).

Lead Time: 2 weeks (In-house) vs. 8-12 weeks (Custom Synthesis Organization).
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Chemical Identity
Target Compound: 2-Cyclobutyl-5-methoxyphenol

Core Scaffold: Guaiacol (meta-isomer derivative)

Molecular Formula: C₁₁H₁₄O₂

Molecular Weight: 178.23 g/mol

Predicted LogP: ~2.8 (Lipophilic)

Medicinal Chemistry Significance
The cyclobutyl group serves as a critical bioisostere for isopropyl or tert-butyl groups. It restricts

conformational flexibility while maintaining lipophilicity, often improving the metabolic stability of

a drug candidate by blocking oxidation at the benzylic position (due to ring strain and steric

bulk). The 5-methoxy group provides a hydrogen bond acceptor and electron-donating

character, modulating the pKa of the phenol.

Sourcing Landscape: The "Buy" Analysis
Since the target is not a catalog item, sourcing relies on purchasing the precursors. Below is

the supply chain analysis for the critical building blocks required for synthesis.

Precursor 1: 2-Bromo-5-methoxyphenol
Role: The electrophilic aromatic core.

CAS: 63604-94-4[1][2][3]

Availability: High (Stock item).
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Supplier Pack Size
Price (Est.
USD)

Lead Time Purity

Sigma-Aldrich 1 g $13.80 2-5 Days 98%

Avantor (Matrix) 5 g $149.50 1 Week 97%

ChemicalBook 1 kg ~$500 (Bulk) 2-3 Weeks 98%

Precursor 2: Cyclobutylboronic Acid
Role: The nucleophilic cyclobutyl donor (Suzuki Coupling partner).

CAS: 849052-26-2[4][5]

Availability: Moderate (Specialty Reagent).

Supplier Pack Size
Price (Est.
USD)

Lead Time Purity

Sigma-Aldrich 500 mg $133.00 1 Week 95%

Fisher Sci 2 g $324.50 1-2 Weeks 97%

ChemScene Custom RFQ 2-3 Weeks 97%

Sourcing Insight: The cost driver is the Cyclobutylboronic acid.[4] For scale-up (>10g), consider

switching to Potassium Cyclobutyltrifluoroborate (CAS: 1065010-87-8) which is often more

stable and cheaper per mole in bulk.

Synthesis Strategy: The "Make" Solution
Direct coupling of free phenols can be problematic due to catalyst poisoning or side reactions.

The most robust route involves a Protection-Coupling-Deprotection sequence.
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Reaction Pathway Visualization

2-Bromo-5-methoxyphenol
(CAS: 63604-94-4)

Step 1: Protection
(BnBr, K2CO3)

1-Benzyloxy-2-bromo-
5-methoxybenzene

Step 2: Suzuki Coupling
(Cyclobutylboronic acid, Pd-Cat)

1-Benzyloxy-2-cyclobutyl-
5-methoxybenzene

Step 3: Deprotection
(H2, Pd/C)

TARGET:
2-Cyclobutyl-5-methoxyphenol

Click to download full resolution via product page

Figure 1: Three-step synthesis pathway ensuring regioselectivity and high yield.

Detailed Experimental Protocol
Step 1: Phenol Protection (Benzyl Ether Formation)

Reagents: Dissolve 2-Bromo-5-methoxyphenol (1.0 eq) in DMF (0.5 M).

Addition: Add K₂CO₃ (1.5 eq) followed by Benzyl bromide (1.1 eq).

Condition: Stir at 60°C for 4 hours.

Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine, dry over

Na₂SO₄, and concentrate.

Outcome: Quantitative yield of 1-Benzyloxy-2-bromo-5-methoxybenzene.

Step 2: Palladium-Catalyzed Cross-Coupling (The Critical Step)
Rationale: Secondary alkyl boronates (like cyclobutyl) are sluggish. We use RuPhos or XPhos

ligands to facilitate oxidative addition and reductive elimination while preventing beta-hydride

elimination.

Setup: In a glovebox or under Argon, charge a reaction vial with:

Protected Aryl Bromide (from Step 1) (1.0 eq)

Cyclobutylboronic acid (1.5 eq)

Pd(OAc)₂ (5 mol%)
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RuPhos (10 mol%) (Ligand is critical)

K₃PO₄ (3.0 eq)

Solvent: Add Toluene/Water (10:1 ratio, degassed).

Reaction: Seal and heat to 100°C for 16-24 hours.

Workup: Filter through Celite, concentrate, and purify via Flash Column Chromatography

(Hexanes/EtOAc gradient).

Validation: Check for the disappearance of the aryl bromide peak in LC-MS.

Step 3: Hydrogenolysis (Deprotection)
Reagents: Dissolve the coupled intermediate in MeOH/EtOAc (1:1).

Catalyst: Add 10% Pd/C (10 wt% loading).

Condition: Stir under H₂ atmosphere (balloon pressure) for 2-4 hours at RT.

Purification: Filter through Celite to remove catalyst. Concentrate to obtain the final 2-
Cyclobutyl-5-methoxyphenol.

Quality Assurance & Validation
To ensure the integrity of the synthesized compound for biological assays, the following

analytical criteria must be met:
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Test Acceptance Criteria Purpose

¹H-NMR (DMSO-d₆)

Distinct multiplets for

cyclobutyl (1.7–2.3 ppm).

Singlet for OMe (~3.7 ppm).

Phenolic OH (broad singlet,

exchangeable).

Structural Confirmation

HPLC Purity > 95% (UV @ 254 nm)
Ensure no unreacted boronic

acid remains.

LC-MS
[M+H]⁺ or [M-H]⁻

corresponding to MW 178.23
Mass verification.

Self-Validating Check:

The "Methoxy Shift": In the NMR, ensure the methoxy signal integrates to 3 protons.

The "Cyclobutyl Fingerprint": Look for the characteristic upfield multiplets (4H and 2H)

distinct from the aromatic region. If these are missing, the coupling failed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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